Cas no 1093799-53-1 (4-chloro-2-methoxy-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one)

4-chloro-2-methoxy-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one structure
1093799-53-1 structure
Product Name:4-chloro-2-methoxy-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one
CAS No:1093799-53-1
MF:C7H6ClN3O2
MW:199.594439983368
CID:1098575
PubChem ID:59419276
Update Time:2025-04-20

4-chloro-2-methoxy-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-5,7-dihydro-2-methoxy-6H-Pyrrolo[2,3-d]pyrimidin-6-one
    • 4-chloro-2-methoxy-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one
    • EN300-1654945
    • 4-chloro-2-methoxy-5,7-dihydropyrrolo[2,3-d]pyrimidin-6-one
    • 1093799-53-1
    • 4-chloro-2-methoxy-5H,7H-pyrrolo[2,3-d]pyrimidin-6-one
    • SCHEMBL13244249
    • 4-chloro-2-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
    • Inchi: 1S/C7H6ClN3O2/c1-13-7-10-5(8)3-2-4(12)9-6(3)11-7/h2H2,1H3,(H,9,10,11,12)
    • InChI Key: FGKVVZSUPFZMOB-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(=N1)OC)NC(C2)=O

Computed Properties

  • Exact Mass: 199.0148541g/mol
  • Monoisotopic Mass: 199.0148541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 64.1Ų

4-chloro-2-methoxy-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM467342-100mg
4-chloro-2-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
1093799-53-1 95%+
100mg
$995 2023-02-03
Chemenu
CM467342-250mg
4-chloro-2-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
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Chemenu
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1093799-53-1 95%+
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Chemenu
CM467342-1g
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Enamine
EN300-1654945-0.05g
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Enamine
EN300-1654945-0.1g
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1093799-53-1 95%
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Enamine
EN300-1654945-0.25g
4-chloro-2-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
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Enamine
EN300-1654945-0.5g
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Enamine
EN300-1654945-2.5g
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